![molecular formula C23H29ClN2O4 B4178774 N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-3,4,5-triethoxybenzamide](/img/structure/B4178774.png)
N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-3,4,5-triethoxybenzamide
Overview
Description
N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-3,4,5-triethoxybenzamide, also known as Tropisetron, is a selective serotonin 5-HT3 receptor antagonist that is commonly used in the treatment of nausea and vomiting caused by chemotherapy and radiation therapy. Tropisetron is a potent and highly specific antagonist of the 5-HT3 receptor, which is a type of serotonin receptor found in the central and peripheral nervous systems.
Mechanism of Action
N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-3,4,5-triethoxybenzamide exerts its pharmacological effects by selectively blocking the 5-HT3 receptor, which is a ligand-gated ion channel that mediates the effects of serotonin on the central and peripheral nervous systems. By blocking the 5-HT3 receptor, this compound reduces the release of neurotransmitters such as dopamine and acetylcholine, which are involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in various animal models and human clinical trials. These effects include the modulation of neurotransmitter release, the reduction of anxiety and depression-like behaviors, and the improvement of cognitive function and memory.
Advantages and Limitations for Lab Experiments
N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-3,4,5-triethoxybenzamide is a highly specific and potent antagonist of the 5-HT3 receptor, which makes it a valuable tool for studying the role of the serotonergic system in various neurological and psychiatric disorders. However, this compound has limitations in terms of its bioavailability and pharmacokinetics, which may affect its efficacy and safety in certain experimental settings.
Future Directions
There are several potential future directions for research on N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-3,4,5-triethoxybenzamide and its therapeutic applications. These include the development of novel this compound derivatives with improved pharmacokinetic properties and the investigation of this compound's effects on other neurotransmitter systems such as the glutamatergic and GABAergic systems. Additionally, further studies are needed to elucidate the mechanisms underlying this compound's anxiolytic and antidepressant effects and to explore its potential use in combination with other drugs for the treatment of various neurological and psychiatric disorders.
Scientific Research Applications
N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-3,4,5-triethoxybenzamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. This compound has been shown to have anxiolytic and antidepressant effects in animal models and human clinical trials, which may be due to its ability to modulate the serotonergic system in the brain.
properties
IUPAC Name |
N-(3-chloro-2-pyrrolidin-1-ylphenyl)-3,4,5-triethoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29ClN2O4/c1-4-28-19-14-16(15-20(29-5-2)22(19)30-6-3)23(27)25-18-11-9-10-17(24)21(18)26-12-7-8-13-26/h9-11,14-15H,4-8,12-13H2,1-3H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GARRZBKVDLKQJO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=C(C(=CC=C2)Cl)N3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29ClN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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